Cas no 921514-54-7 (N-4-(dimethylamino)phenyl-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide)

• Product Name: N-4-(dimethylamino)phenyl-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• CAS No: 921514-54-7
• MF: C₂₄H₂₅N₅O₂
• MW: 415.487604856491
• CID: 6089940
• PubChem ID: 44827300
• Update Time: 2025-10-23

N-4-(dimethylamino)phenyl-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(dimethylamino)phenyl-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• N-[4-(dimethylamino)phenyl]-3-oxo-2-phenyl-5-propylpyrazolo[4,3-c]pyridine-7-carboxamide
• 921514-54-7
• N-[4-(dimethylamino)phenyl]-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide
• N-(4-(dimethylamino)phenyl)-3-oxo-2-phenyl-5-propyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide
• AKOS024631120
• F2248-0348
• CCG-328547

• Inchi： 1S/C24H25N5O2/c1-4-14-28-15-20(23(30)25-17-10-12-18(13-11-17)27(2)3)22-21(16-28)24(31)29(26-22)19-8-6-5-7-9-19/h5-13,15-16H,4,14H2,1-3H3,(H,25,30)
• InChI Key： UMNJFCBJEJWHLT-UHFFFAOYSA-N
• SMILES： C1N(CCC)C=C(C(NC2=CC=C(N(C)C)C=C2)=O)C2=NN(C3=CC=CC=C3)C(=O)C=12

Computed Properties

• Exact Mass: 415.20082506g/mol
• Monoisotopic Mass: 415.20082506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 68.2Ų

Additional information on N-4-(dimethylamino)phenyl-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

N-4-(dimethylamino)phenyl-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS No. 921514-54-7): A Comprehensive Overview

N-4-(dimethylamino)phenyl-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS No. 921514-54-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a promising candidate for various drug development initiatives.

The molecular structure of N-4-(dimethylamino)phenyl-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide includes a pyrazolopyridine core with several functional groups that contribute to its pharmacological properties. The presence of a dimethylamino group on the phenyl ring and a propyl substituent on the pyrazolopyridine ring enhances its lipophilicity and solubility, which are crucial factors for drug absorption and distribution. Additionally, the carboxamide moiety plays a significant role in modulating its biological activity and binding affinity to target receptors.

Recent studies have explored the potential therapeutic applications of N-4-(dimethylamino)phenyl-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of N-4-(dimethylamino)phenyl-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide is in the field of oncology. Preclinical studies have shown that this compound possesses antiproliferative activity against various cancer cell lines. It has been reported to induce apoptosis and inhibit cell cycle progression in human breast cancer cells and colon cancer cells. These results highlight its potential as a novel anticancer agent and warrant further investigation in clinical trials.

In addition to its anti-inflammatory and anticancer properties, N-4-(dimethylamino)phenyl-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide has also been studied for its neuroprotective effects. Research has indicated that this compound can protect neurons from oxidative stress and neurotoxicity induced by various insults such as glutamate excitotoxicity and beta amyloid toxicity. These findings suggest that it may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of N-4-(dimethylamino)phenyl-3-o xo - 2 - phen yl - 5 - prop yl - 2 H , 3 H , 5 H - pyrazolo [ 4 , 3 - c ] pyri dine - 7 - car box amide has been extensively evaluated to understand its behavior in biological systems. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic parameters such as half-life and clearance rate. These properties make it suitable for oral administration in clinical settings.

Toxicological assessments have also been conducted to ensure the safety of N - 4 - ( dim ethyla mi no ) phen yl - 3 - ox o - 2 - phen yl - 5 - prop yl - 2 H , 3 H , 5 H - pyrazolo [ 4 , 3 - c ] pyri dine - 7 - car box amide. In animal models, it has demonstrated low toxicity at therapeutic doses with no significant adverse effects on major organs such as the liver and kidneys. These findings support its potential for safe use in humans.

In conclusion, N - 4 - ( dim ethyla mi no ) phen yl - 3 - ox o - 2 - phen yl - 5 - prop yl - 2 H , 3 H , 5 H - pyrazolo [ 4 , 3 - c ] pyri dine - 7 - car box amide (CAS No. 921514–54–7) is a multifaceted compound with promising therapeutic applications in various medical fields. Its unique chemical structure confers multiple biological activities, making it an attractive candidate for further drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, solidifying its position as a valuable asset in modern pharmaceutical research.